Cas no 866131-80-8 (1-benzoyl-3-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea)

• Product Name: 1-benzoyl-3-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea
• CAS No: 866131-80-8
• CID: 4662657
• Update Time: 2025-06-09

1-benzoyl-3-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-3-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea

Computed Properties

• Exact Mass: 339.115
• Monoisotopic Mass: 339.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1-benzoyl-3-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea

Introduction to 1-Benzoyl-3-{1,4,6-Trimethyl-1H-Pyrazolo[3,4-b]Pyridin-3-yl}Thiourea (CAS No. 866131-80-8)

1-Benzoyl-3-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea, with the CAS number 866131-80-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridine derivatives and has shown promising biological activities, particularly in the areas of anti-inflammatory and anti-cancer research. The unique structural features of this compound make it a valuable candidate for further exploration in drug development.

The chemical structure of 1-benzoyl-3-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea consists of a benzoyl group attached to a thiourea moiety, which is further linked to a 1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridine ring. This intricate arrangement provides the compound with a diverse range of functional groups that can interact with various biological targets. The presence of the thiourea group is particularly noteworthy as it is known for its ability to form hydrogen bonds and coordinate with metal ions, which can enhance its biological activity.

Recent studies have highlighted the potential therapeutic applications of 1-benzoyl-3-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK pathways. These findings suggest that 1-benzoyl-3-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea could be a potential lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-benzoyl-3-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea has also shown promising anti-cancer activities. Research conducted by a team at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key regulatory proteins involved in cell cycle progression and survival. Specifically, it was found to inhibit the expression of Bcl-2 and promote the activation of caspase enzymes, leading to programmed cell death. These results indicate that 1-benzoyl-3-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea has significant potential as an anticancer agent.

The pharmacokinetic properties of 1-benzoyl-3-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further understand the biological mechanisms underlying the activities of 1-benzoyl-3-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea, researchers have employed advanced techniques such as molecular docking and molecular dynamics simulations. These computational methods have provided insights into how the compound interacts with specific protein targets at the molecular level. For example, docking studies have revealed that 1-benzoyl-3-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea binds to the active site of enzymes involved in inflammatory and cancer pathways with high affinity.

The safety profile of 1-benzoyl-3-{1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl}thiourea has also been evaluated through preclinical studies. Toxicity assessments in animal models have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 1-Benzoyl-3-{1,4,6-trimethyl-H-pyrazolo[,-b]pyridin--yl}thiourea (CAS No. 866,-0-)